Cas no 37159-97-0 (Proline)

• Product Name: Proline
• CAS No: 37159-97-0
• MF: C₅H₉NO₂
• MW: 115.130461454391
• CID: 317137
• Update Time: 2026-05-14

Proline Chemical and Physical Properties

Names and Identifiers

• L-Proline, labeled withtritium
• Proline

• Inchi： InChI=1S/C5H9NO2/c7-5(8)4-2-1-3-6-4/h4,6H,1-3H2,(H,7,8)/t4-/m0/s1
• InChI Key： ONIBWKKTOPOVIA-BYPYZUCNSA-N
• SMILES： OC([C@@H]1CCCN1)=O

Computed Properties

• Exact Mass: 115.063
• Monoisotopic Mass: 115.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 49.3

Experimental Properties

• Color/Form: Not available
• Density: 1.35
• Melting Point: 228-233℃
• Boiling Point: 252.2 °C at 760 mmHg
• Flash Point: 106.3 °C
• Refractive Index: -85 ° (C=4, H2O)
• PSA: 49.33000
• LogP: 0.15180
• Solubility: Not available
• Specific Rotation: -85.5 o (C=4, H2O)

Proline Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：3
• Hazardous Material Identification：
• Storage Condition：2-8°C

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